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Compound of Interest

Compound Name: (+)-epi-Quercitol

Cat. No.: B161396 Get Quote

Disclaimer: Publicly available experimental data on the specific solubility, stability, and storage

conditions for (+)-epi-Quercitol is limited. This guide provides general principles based on its

chemical structure as a cyclitol (a polyhydroxylated cycloalkane) and offers a framework for its

handling and evaluation. The quantitative data and some specific protocols presented herein

are derived from studies on Quercetin, a well-researched flavonoid, and are included for

illustrative purposes to demonstrate how such information would be presented. Researchers

must determine the specific properties of (+)-epi-Quercitol experimentally.

Introduction to (+)-epi-Quercitol
(+)-epi-Quercitol, a member of the quercitol family of cyclitols, is a naturally occurring sugar

alcohol. Its structure, characterized by a cyclohexane ring with multiple hydroxyl groups,

suggests high polarity and potential for extensive hydrogen bonding. These features are critical

in determining its solubility, stability, and appropriate storage conditions. Understanding these

properties is essential for its application in research and drug development.

Chemical Identifiers:

IUPAC Name: (1R,2S,4S,5S)-cyclohexane-1,2,3,4,5-pentol[1]

CAS Number: 131435-06-8[1][2]

Molecular Formula: C₆H₁₂O₅[1][2]
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Molecular Weight: 164.16 g/mol

Solubility Profile
The solubility of a compound is fundamental for its formulation and delivery. For (+)-epi-
Quercitol, its poly-hydroxylated structure suggests it is likely soluble in polar protic solvents

like water, ethanol, and methanol, and sparingly soluble in nonpolar organic solvents.

Note: The following table provides solubility data for Quercetin and should be used as an

example of how to present experimentally determined data for (+)-epi-Quercitol.

Table 1: Example Solubility Data of a Related Compound (Quercetin)

Solvent Solubility (approx.) Reference

Dimethyl Sulfoxide
(DMSO)

~30 mg/mL

Dimethylformamide (DMF) ~30 mg/mL

Ethanol ~2 mg/mL

Acetone 80 mmol/L

Acetonitrile Low

| Aqueous Buffers | Sparingly soluble | |

Stability Assessment
The stability of (+)-epi-Quercitol will be influenced by factors such as pH, temperature, and

light exposure. As a cyclitol, it is generally expected to be more stable than flavonoids like

Quercetin, which are prone to oxidation. However, stability studies are crucial to define its shelf-

life and degradation pathways.

General Stability Considerations for Cyclitols:

pH: Generally stable in neutral and acidic conditions. May be susceptible to degradation

under strongly alkaline conditions.
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Temperature: Elevated temperatures can accelerate degradation. Long-term storage at low

temperatures is typically recommended.

Light: While many cyclitols are not inherently light-sensitive, photostability studies are

recommended as per ICH guidelines.

Oxidation: The hydroxyl groups may be susceptible to oxidation over time, especially in the

presence of metal ions or reactive oxygen species.

Note: The following table is an example based on stability data for Quercetin and illustrates

how to present stability findings for (+)-epi-Quercitol.

Table 2: Example Stability Profile of a Related Compound (Quercetin)

Condition Observation Reference

pH

Rapid oxidation in alkaline
solutions (pH > 7.4).
Relatively stable at acidic
pH.

Temperature

Degradation increases with

temperature, especially above

60°C.

Light
Susceptible to

photodegradation.

Aqueous Solution

Not recommended to store

aqueous solutions for more

than one day.

| Solid State | Stable for ≥4 years when stored as a crystalline solid at room temperature. | |

Recommended Storage Conditions
Based on general chemical principles and vendor recommendations, the following storage

conditions are advised for (+)-epi-Quercitol to ensure its integrity.
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Table 3: Recommended Storage of (+)-epi-Quercitol

Form Condition Temperature Atmosphere Duration

Solid

Sealed
container,
protected from
light

Room
Temperature
or 4°C

Inert gas (e.g.,
Argon)
recommended

Long-term

| In Solution | Use freshly prepared solutions | N/A | N/A | Short-term (if stability is unknown) |

Specific storage instructions can be found on the Certificate of Analysis provided by the

supplier.

Experimental Protocols and Workflows
The following sections provide generalized protocols for determining the solubility and stability

of a research compound like (+)-epi-Quercitol.

Protocol 1: Determining Thermodynamic Solubility
This protocol outlines a standard method for quantifying the solubility of a compound in various

solvents.

Preparation: Add an excess amount of solid (+)-epi-Quercitol to a known volume of the

desired solvent in a sealed vial.

Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient time (e.g.,

24-48 hours) to ensure equilibrium is reached.

Separation: Centrifuge the suspension to pellet the undissolved solid.

Quantification: Carefully extract a known volume of the supernatant. Dilute the supernatant

with a suitable solvent and analyze the concentration of (+)-epi-Quercitol using a validated

analytical method, such as HPLC-UV or Mass Spectrometry.

Calculation: Determine the solubility in units such as mg/mL or mol/L.
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Solubility Determination Workflow

Add excess (+)-epi-Quercitol
to solvent
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Calculate Solubility
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A generalized workflow for determining thermodynamic solubility.

Protocol 2: ICH-Compliant Stability Study
This protocol describes a typical workflow for assessing the stability of a new chemical entity

under various environmental conditions, based on ICH guidelines.
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Sample Preparation: Prepare multiple batches of (+)-epi-Quercitol in its solid form and, if

required, in a target formulation.

Storage Conditions: Place samples in validated stability chambers under various conditions

(e.g., long-term: 25°C/60% RH; accelerated: 40°C/75% RH; photostability: ICH-specified

light exposure).

Time Points: Pull samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 24 months).

Analysis: Analyze the samples for purity, potency (assay), degradation products, and

physical appearance. Use a stability-indicating analytical method (typically HPLC).

Data Evaluation: Evaluate the data to identify degradation trends and establish a re-test

period or shelf-life.
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ICH Stability Study Workflow
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A workflow for conducting an ICH-compliant stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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